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Compound of Interest

Compound Name: Iron dextran

Cat. No.: B104354 Get Quote

For researchers, scientists, and drug development professionals, ensuring safe and compliant

handling of laboratory chemicals is paramount. This document provides essential, step-by-step

guidance on the personal protective equipment (PPE), operational procedures, and disposal

plans for Iron Dextran.

Personal Protective Equipment (PPE)
When handling Iron Dextran, a comprehensive approach to personal safety is crucial to

minimize exposure and mitigate potential risks. The following PPE is recommended based on

safety data sheets and laboratory safety guidelines.

Core PPE Requirements:

Gloves: Chemical-resistant gloves are essential to prevent skin contact.[1][2][3] Consider

double gloving for enhanced protection.[4][5] Always inspect gloves for integrity before use

and wash hands thoroughly after removal.

Eye Protection: Wear safety glasses with side shields or tight-sealing safety goggles to

protect against splashes.[3][4][5] If there is a potential for direct contact with dusts, mists, or

aerosols, a face shield worn over goggles is recommended.[3][4][5]

Lab Coat: A lab coat or a work uniform should be worn to protect skin and personal clothing

from contamination.[4][5] For tasks with a higher risk of exposure, additional protective

garments such as aprons or disposable suits may be necessary.[4][5]
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Respiratory Protection:

Respiratory protection is required when vapors or aerosols are generated. If exposure limits

are exceeded or irritation is experienced, a NIOSH/MSHA-approved respirator should be

worn.[3] It is important to work under a hood and avoid inhaling the substance or mixture.

Operational Plan for Safe Handling
A systematic approach to handling Iron Dextran will ensure a safe laboratory environment.

Follow these procedural steps diligently.

Preparation:

Review Safety Data Sheet (SDS): Before handling, thoroughly read and understand the

product-specific SDS.[6]

Designated Area: Conduct all work with Iron Dextran in a designated, well-ventilated area,

preferably within a chemical fume hood.

Assemble PPE: Put on all required personal protective equipment as outlined above.

Emergency Equipment: Ensure that an eyewash station and safety shower are readily

accessible.[5]

Handling:

Avoid Contact: Minimize direct contact with the substance. Avoid contact with skin, eyes, and

clothing.[3]

Prevent Aerosolization: Avoid actions that could generate dust, mists, or aerosols.[2]

No Eating or Drinking: Do not eat, drink, or smoke in the area where Iron Dextran is handled

or stored.[3]

Secure Storage: Keep containers tightly closed when not in use and store in a cool, dry, and

well-ventilated place.[1][3]

Post-Handling:
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Decontamination: After handling, decontaminate all work surfaces with soap and water.[7]

Hand Washing: Wash hands thoroughly with soap and water after removing gloves.[1]

PPE Removal: Remove and dispose of single-use PPE in the appropriate waste container.

Reusable PPE should be cleaned according to established procedures.

Disposal Plan
Proper disposal of Iron Dextran and contaminated materials is critical to prevent environmental

contamination and ensure regulatory compliance.

Waste Segregation and Collection:

Hazardous Waste: Iron Dextran waste should be considered hazardous waste.[7]

Dedicated Containers: Dispose of all contaminated materials, including empty containers,

used gloves, and disposable lab coats, in a dedicated and clearly labeled hazardous waste

container.

Spill Management:

Evacuate and Ventilate: In case of a spill, evacuate personnel from the immediate area and

ensure adequate ventilation.[1]

Wear Appropriate PPE: Before cleaning, don the appropriate PPE, including a respirator if

necessary.[1]

Containment: For liquid spills, use an inert absorbent material to contain the spill.[2] For solid

spills, carefully sweep up the material to avoid generating dust.[1]

Collection: Place all contaminated absorbent material and cleaning supplies into a sealed,

labeled hazardous waste container.[1][2]

Decontaminate: Clean the spill area thoroughly with soap and water.[7]

Final Disposal:

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://research.uga.edu/docs/CSP1500/IronDextranComplex-9004-66-4.docx
http://www.vedco.com/images/MSDS/Hemaject%20200.pdf
https://www.benchchem.com/product/b104354?utm_src=pdf-body
https://www.benchchem.com/product/b104354?utm_src=pdf-body
https://research.uga.edu/docs/CSP1500/IronDextranComplex-9004-66-4.docx
http://www.vedco.com/images/MSDS/Hemaject%20200.pdf
http://www.vedco.com/images/MSDS/Hemaject%20200.pdf
https://file.medchemexpress.com/batch_PDF/HY-107928/Iron-dextran-SDS-MedChemExpress.pdf
http://www.vedco.com/images/MSDS/Hemaject%20200.pdf
http://www.vedco.com/images/MSDS/Hemaject%20200.pdf
https://file.medchemexpress.com/batch_PDF/HY-107928/Iron-dextran-SDS-MedChemExpress.pdf
https://research.uga.edu/docs/CSP1500/IronDextranComplex-9004-66-4.docx
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b104354?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Follow Regulations: All waste disposal must be in accordance with local, state, and federal

regulations.[1][2]

Professional Disposal Service: Arrange for the collection and disposal of hazardous waste

through a licensed environmental waste management company. Incineration or disposal in a

chemical waste landfill are common methods.[1]

Quantitative Data Summary
Component

Concentration (%
w/w)

OSHA PEL ACGIH TLV

Iron Dextran >= 1 - < 5 * Not Available Not Available

Aluminum hydroxide >= 10 - < 30 * Not Available Not Available

Nicotinamide >= 1 - < 5 * Not Available Not Available

Phenol 0.5% 5 ppm (skin) 5 ppm (skin)

Note: * Actual

concentration or

concentration range is

withheld as a trade

secret.[4]
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Caption: Workflow for Safe Handling and Disposal of Iron Dextran.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.benchchem.com/product/b104354?utm_src=pdf-custom-synthesis
http://www.vedco.com/images/MSDS/Hemaject%20200.pdf
https://file.medchemexpress.com/batch_PDF/HY-107928/Iron-dextran-SDS-MedChemExpress.pdf
https://datasheets.scbt.com/sds/aghs/en/sc-215191.pdf
https://www.merck.com/docs/product/safety-data-sheets/ah-sds/Iron%20Dextran%20and%20Nicotinamide%20Formulation_AH_CA_EN.pdf
https://www.merck.com/docs/product/safety-data-sheets/ah-sds/Iron%20Dextran%20and%20Nicotinamide%20Formulation_AH_AU_6N.pdf
https://ofipharma.com/shared-files/3507/?Iron%20Dextran%2020%_9004-66-4.pdf
https://research.uga.edu/docs/CSP1500/IronDextranComplex-9004-66-4.docx
https://www.benchchem.com/product/b104354#personal-protective-equipment-for-handling-iron-dextran
https://www.benchchem.com/product/b104354#personal-protective-equipment-for-handling-iron-dextran
https://www.benchchem.com/product/b104354#personal-protective-equipment-for-handling-iron-dextran
https://www.benchchem.com/product/b104354#personal-protective-equipment-for-handling-iron-dextran
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b104354?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b104354?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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